N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide

• Molecular Formula: C12H15N3O3S2
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 4-methoxy-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C12H15N3O3S2/c1-8(2)11-13-14-12(19-11)15-20(16,17)10-6-4-9(18-3)5-7-10/h4-8H,1-3H3,(H,14,15)
• InChI Key: DCOUGMGNHGFYQI-UHFFFAOYSA-N
• SMILES: CC(C)C1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)OC

Description

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide, also known as compound 1, is a small molecule that has shown promising results in various scientific research studies. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide 1 is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide 1 has been shown to inhibit the activity of topoisomerase IIα and cyclin-dependent kinase 4/6, which are essential for the growth and proliferation of cancer cells. In inflammation research, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide 1 has been shown to inhibit the activation of NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. In neurodegenerative disease research, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide 1 has been shown to reduce oxidative stress and inflammation, which are known to contribute to the pathogenesis of neurodegenerative diseases.
Biochemical and Physiological Effects
Compound 1 has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In cancer research, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide 1 has been shown to induce apoptosis, inhibit cell cycle progression, and reduce cell migration and invasion. In inflammation research, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide 1 has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, and inhibit the activation of NF-κB signaling pathway. In neurodegenerative disease research, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide 1 has been shown to reduce oxidative stress and inflammation, improve cognitive function, and protect against neurotoxicity.

Advantages and Limitations for Lab Experiments

Compound 1 has several advantages for lab experiments, including its small size, high purity, and low toxicity. It can be easily synthesized using different methods and can be modified to improve its potency and selectivity. However, there are also some limitations for lab experiments, including its poor solubility in water and some organic solvents, which can affect its bioavailability and pharmacokinetics. Moreover, its mechanism of action is not fully understood, which can limit its potential applications and optimization.

Future Directions

There are several future directions for the scientific research of N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide 1, including the optimization of its synthesis method, the identification of its molecular targets and pathways, and the evaluation of its potential applications in various diseases and conditions. Moreover, the development of novel derivatives and analogs of N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide 1 can improve its potency, selectivity, and pharmacokinetics and expand its potential applications. Finally, the use of advanced techniques, such as molecular modeling, proteomics, and metabolomics, can provide insights into the mechanism of action and biochemical and physiological effects of N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide 1.

Synthesis Methods

Compound 1 can be synthesized using different methods, including the reaction of 2-aminobenzenesulfonamide with 5-isopropyl-1,3,4-thiadiazol-2-yl chloride in the presence of a base, such as sodium hydroxide, or the reaction of 2-chloro-4-methoxybenzenesulfonyl chloride with 5-isopropyl-1,3,4-thiadiazol-2-amine in the presence of a base, such as triethylamine. The yield and purity of the N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide can be improved by using different solvents, such as acetonitrile or dichloromethane, and by optimizing the reaction conditions, such as temperature and reaction time.

Scientific Research Applications

Compound 1 has been studied for its potential applications in various scientific research fields, such as cancer, inflammation, and neurodegenerative diseases. In cancer research, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide 1 has shown promising results as a potential anticancer agent by inhibiting the growth and proliferation of cancer cells and inducing apoptosis. In inflammation research, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide 1 has shown anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and inhibiting the activation of NF-κB signaling pathway. In neurodegenerative disease research, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide 1 has shown neuroprotective effects by reducing oxidative stress and inflammation and improving cognitive function.